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Compound of Interest

Compound Name: ACT-335827

Cat. No.: B605164 Get Quote

Technical Support Center: ACT-335827
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the storage, handling, and use of ACT-335827.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for ACT-335827?

A: Solid ACT-335827 should be stored at -20°C.[1] For stock solutions, storage at -80°C is

recommended for up to 6 months, while storage at -20°C is suitable for up to 1 month.[2]

Q2: What are the appropriate solvents for dissolving ACT-335827?

A: ACT-335827 is soluble in both DMSO and ethanol, with a maximum concentration of 100

mM.

Q3: How should I prepare stock solutions of ACT-335827?

A: To prepare stock solutions, dissolve ACT-335827 in either DMSO or ethanol to a desired

concentration, not exceeding 100 mM. It is crucial to use the batch-specific molecular weight

provided on the product's certificate of analysis for accurate concentration calculations.

Q4: Is ACT-335827 light sensitive?
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A: The provided search results do not contain specific information regarding the light sensitivity

of ACT-335827. As a general laboratory best practice, it is advisable to protect all research

compounds from prolonged exposure to light.

Q5: What is the long-term stability of ACT-335827?

A: For long-term stability, stock solutions should be stored at -80°C for a period of up to 6

months.[2] When stored at -20°C, the stock solution is stable for up to 1 month.[2] The solid

compound is to be stored at -20°C, but a specific shelf-life is not detailed in the provided

information.[1]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b605164?utm_src=pdf-body
https://www.benchchem.com/product/b605164?utm_src=pdf-body
https://www.medchemexpress.com/act-335827.html
https://www.medchemexpress.com/act-335827.html
https://www.apexbt.com/act-335827.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Precipitation in stock solution

- Concentration exceeds

solubility limit.- Improper

storage temperature.

- Ensure the concentration

does not exceed 100 mM in

DMSO or ethanol.- Gently

warm the solution and vortex

to redissolve. If precipitation

persists, consider preparing a

fresh, lower concentration

stock solution.- Store stock

solutions at the recommended

temperatures (-80°C for long-

term, -20°C for short-term).[2]

Inconsistent experimental

results

- Degradation of the

compound.- Inaccurate

concentration of the stock

solution.

- Prepare fresh stock solutions,

especially if the current stock is

approaching the end of its

recommended storage period

(6 months at -80°C or 1 month

at -20°C).[2]- Recalculate the

concentration using the batch-

specific molecular weight from

the certificate of analysis.-

Ensure consistent

experimental conditions.

Difficulty dissolving the

compound

- Incorrect solvent.- Insufficient

mixing.

- Use either DMSO or ethanol

as the solvent.- Vortex or

sonicate the solution to aid

dissolution.

Quantitative Data Summary
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Parameter Value Reference

Molecular Weight
518.64 g/mol (Note: Varies by

batch)

Formula C₃₁H₃₈N₂O₅

Purity ≥98%

Solubility in DMSO Up to 100 mM

Solubility in Ethanol Up to 100 mM

Solid Storage Temperature -20°C [1]

Stock Solution Storage (-20°C) Up to 1 month [2]

Stock Solution Storage (-80°C) Up to 6 months [2]

OX₁ Receptor Binding Affinity

(Kb)
41 nM

OX₂ Receptor Binding Affinity

(Kb)
560 nM

OX₁ Receptor IC₅₀
6 nM and 120 nM (in CHO

cells)
[1][2]

OX₂ Receptor IC₅₀
417 nM and 2300 nM (in CHO

cells)
[1][2]

Experimental Protocols & Visualizations
In Vivo Solution Preparation for Oral Gavage
For animal studies requiring oral administration, ACT-335827 has been prepared in a vehicle of

10% polyethylene glycol 400 and 0.5% methylcellulose in water.[3]
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Solution Preparation Workflow

Weigh ACT-335827
(free base)

Add ACT-335827 to Vehicle

Prepare Vehicle:
10% PEG400

0.5% Methylcellulose
in Water

Mix thoroughly
(e.g., vortex, sonicate)

Administer via
Oral Gavage

Click to download full resolution via product page

Caption: Workflow for preparing ACT-335827 for in vivo oral administration.

Signaling Pathway of ACT-335827
ACT-335827 is a selective antagonist of the Orexin 1 Receptor (OX₁R).[4][5] Orexin

neuropeptides (Orexin-A and Orexin-B) are the endogenous ligands for OX₁R and the Orexin 2

Receptor (OX₂R).[4] By selectively blocking OX₁R, ACT-335827 inhibits the downstream

signaling cascade initiated by orexin binding to this receptor, which has been linked to

processes like arousal and stress.[4][6]
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ACT-335827 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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